Cas no 70500-91-3 (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one)

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one structure
70500-91-3 structure
Product Name:4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one
CAS No:70500-91-3
MF:C7H8N2O
MW:136.15122127533
CID:547135
PubChem ID:12485772
Update Time:2025-09-22

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-Benzimidazol-4-one, 1,5,6,7-tetrahydro-
    • 1,5,6,7-tetrahydrobenzimidazol-4-one
    • 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one
    • 4-oxo-4,5,6,7-tetrahydrobenzimidazole
    • SCHEMBL2873901
    • SCHEMBL5138848
    • 3,5,6,7-Tetrahydro-4H-benzo[d]imidazol-4-one
    • 6,7-dihydro-1H-benzo[d]imidazol-4(5H)-one
    • 1,5,6,7-Tetrahydro-4H-benzimidazol-4-one
    • AKOS002657747
    • D75810
    • CS-0096942
    • EN300-102342
    • 70500-91-3
    • DTXSID70500027
    • Z3222424299
    • Inchi: 1S/C7H8N2O/c10-6-3-1-2-5-7(6)9-4-8-5/h4H,1-3H2,(H,8,9)
    • InChI Key: RBTNKOKYJAHDSF-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCC1)NC=N2

Computed Properties

  • Exact Mass: 136.06374
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75

4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-one Pricemore >>

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